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Compound of Interest

Compound Name: Fulvinol

cat. No.: B12745291

CAS Number: 183961-38-8

This document provides a comprehensive technical overview of Fulvinol, a naturally occurring
polyacetylene with significant potential in oncological research. This guide is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, relevant experimental protocols, and known biological activities.

Chemical Properties

Fulvinol, a chiral alkynylcarbinol isolated from marine sponges, possesses a complex
molecular structure.[1] While experimentally determined physical properties are not extensively
documented in publicly available literature, a summary of its known and computed chemical
data is presented below for reference.

Table 1: Chemical and Physical Properties of Fulvinol
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Property Value Source
CAS Number 183961-38-8 PubChem|[2]
Molecular Formula C46H7602 PubChem|[2]
Molecular Weight 661.1 g/mol PubChem|[2]
(3S,4E,1172,237,3527,42E ,44S)-
4,11,23,35,42-
IUPAC Name PubChem|[2]
Hexatetracontapentaene-1,45-
diyne-3,44-diol
Computed XLogP3 16.6 PubChem|[2]

Soluble in organic solvents

such as methanol and

Solubility ) General for similar compounds
chloroform.[3] Insoluble in
water.[4]
] ] Not experimentally determined
Melting Point ) ] ]
in available literature.
- ) Not experimentally determined
Boiling Point

in available literature.

Experimental Protocols

Detailed experimental protocols for the total synthesis of Fulvinol are not readily available in

the surveyed literature. However, general methodologies for the synthesis of similar complex

natural products, such as other polyacetylene alkaloids, often involve multi-step sequences.

These can include strategies like transition-metal-free coupling reactions and late-stage

diversification.

General Analytical Methodologies

The characterization and quantification of Fulvinol would likely employ a combination of

standard analytical techniques used for complex organic molecules.

2.1.1. High-Performance Liquid Chromatography (HPLC)
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A reverse-phase HPLC method would be suitable for the purification and quantification of
Fulvinol. A C18 column with a gradient elution using a mobile phase of acetonitrile and water,
with detection by UV-Vis or photodiode array (PDA), is a common starting point for such
compounds.

o Sample Preparation: Dry residues of extracts containing Fulvinol can be resuspended in a
suitable solvent like acetonitrile.

e Column: C8 or C18 reversed-phase column.

o Mobile Phase: A gradient of acetonitrile and water, potentially with a small percentage of an
acid like acetic acid to improve peak shape.

o Detection: UV detection, typically in the range of 210-280 nm, is often used for compounds
with chromophores.

2.1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

1D (*H and *3C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy are essential for the
structural elucidation of Fulvinol.

o Sample Preparation: The purified compound is dissolved in a deuterated solvent (e.g.,
CDCls, CDs0OD).

e Analysis:
o 'H NMR provides information on the proton environment.
o 13C NMR identifies the different carbon atoms.

o 2D NMR experiments (COSY, HSQC, HMBC) are used to establish connectivity between
protons and carbons, confirming the complex structure.

Biological Activity and Mechanism of Action

Fulvinol has demonstrated notable antitumor activity, exhibiting cytotoxicity against various
human cancer cell lines. While the precise molecular mechanisms are a subject of ongoing
research, the induction of apoptosis is a key feature of its anticancer effects.
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Cytotoxicity against Cancer Cell Lines

Studies have shown that Fulvinol and related polyacetylenes from marine sponges display
potent cytotoxic effects against a range of cancer cell lines. The antiproliferative activity is often
dose-dependent.

Signaling Pathways

The specific signaling pathways modulated by Fulvinol are not yet fully elucidated. However,
based on the activity of similar natural products with anticancer properties, it is plausible that
Fulvinol may interfere with key signaling cascades involved in cancer cell proliferation,
survival, and metastasis. Potential pathways of interest for future investigation include:

o PIBK/AKT/mTOR Pathway: Frequently dysregulated in cancer, this pathway is a common
target for anticancer agents.

 MAPK/ERK Pathway: Crucial for cell proliferation and survival, its inhibition can lead to
apoptosis.

» Whnt/B-catenin Pathway: Involved in cell fate determination and proliferation, its aberrant
activation is a hallmark of many cancers.

To visualize a hypothetical experimental workflow for investigating the effect of Fulvinol on a
generic cancer signaling pathway, the following diagram is provided.
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Fig 1. A general workflow for studying Fulvinol's effect on cancer cells.

Apoptosis Induction

The induction of apoptosis, or programmed cell death, is a hallmark of many effective
anticancer agents. It is hypothesized that Fulvinol triggers apoptosis in cancer cells through
either the intrinsic (mitochondrial) or extrinsic (death receptor) pathway. A simplified
representation of these pathways is shown below.
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Fig 2. Simplified overview of apoptosis signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12745291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

